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Compound of Interest

Compound Name: 2,5-Dibromophenylboronic acid

Cat. No.: B1311200 Get Quote

Essential Safety and Handling Guide for 2,5-
Dibromophenylboronic Acid
Disclaimer: This document provides safety and handling guidelines for 2,5-
Dibromophenylboronic acid based on information for closely related brominated and non-

brominated phenylboronic acid compounds. A specific Safety Data Sheet (SDS) for 2,5-
Dibromophenylboronic acid was not available. Researchers should always consult the SDS

provided by the supplier and conduct a thorough risk assessment before use.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of 2,5-Dibromophenylboronic acid. The following

procedures are critical for minimizing risks and ensuring a safe laboratory environment.

Immediate Safety and Hazard Information
Based on data from analogous compounds, 2,5-Dibromophenylboronic acid is anticipated to

be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory

tract irritation.[1][2][3] It is crucial to handle this compound with appropriate engineering

controls and personal protective equipment.

Engineering Controls:

Work in a certified chemical fume hood to minimize inhalation of dust or vapors.[2]
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Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[1]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.[4]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[2][5]

Minimizes the risk of

respiratory tract irritation.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2,5-
Dibromophenylboronic acid.

Preparation:

Ensure the work area within the chemical fume hood is clean and free of clutter.

Verify that a safety shower and eyewash station are accessible and functional.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC107280050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379991000&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/p20009?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC107280050&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/647292?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/431958
https://www.benchchem.com/product/b1311200?utm_src=pdf-body
https://www.benchchem.com/product/b1311200?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107280050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assemble all necessary equipment and reagents before starting the experiment.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Compound:

Keep the container of 2,5-Dibromophenylboronic acid tightly closed when not in use.

Avoid generating dust when transferring the solid.[2][5] Use appropriate tools, such as a

spatula, for transfers.

If making a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Clean the work area to remove any residual chemical.

Decontaminate all equipment used.

Properly dispose of all waste as described in the disposal plan.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Disposal Plan
All waste generated from the use of 2,5-Dibromophenylboronic acid must be considered

hazardous waste.

Solid Waste: Collect any solid waste, including contaminated gloves, weigh paper, and

pipette tips, in a designated, labeled, and sealed container for hazardous waste.

Liquid Waste: Collect any liquid waste containing 2,5-Dibromophenylboronic acid in a

separate, labeled, and sealed container for hazardous liquid waste.

Disposal Method: Do not pour waste down the drain.[2] All hazardous waste must be

disposed of in accordance with local, state, and federal regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1311200?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107280050&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/647292?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/431958
https://www.benchchem.com/product/b1311200?utm_src=pdf-body
https://www.benchchem.com/product/b1311200?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107280050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow

Workflow for Handling 2,5-Dibromophenylboronic Acid
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Caption: Safe handling workflow for 2,5-Dibromophenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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